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Compound of Interest

Compound Name: (R)-1-Amino-2-propanol
CAS No.: 2799-16-8
Cat. No.: B1209257
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

(R)-1-Amino-2-propanol, also known as (R)-(-)-Isopropanolamine, is a chiral amino alcohol
that serves as a crucial building block in the synthesis of various pharmaceutical compounds
and plays a role in biological processes. This technical guide provides an in-depth overview of
its fundamental properties, experimental protocols, and biological significance, tailored for
professionals in research and drug development.

Core Chemical and Physical Properties

(R)-1-Amino-2-propanol is a low-melting solid or a clear, colorless to light yellow liquid with a
slight ammonia-like odor.[1][2] It is hygroscopic and soluble in water.[1][3] A comprehensive
summary of its key physical and chemical properties is presented in Table 1.
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Property Value Reference(s)
Molecular Formula CsHsNO [3114]
Molecular Weight 75.11 g/mol [3B1141[5]

CAS Number 2799-16-8 [31[41[5]
Appearance Col.orléss to light yellow solid e

or liquid

Melting Point 24-26 °C [31I51[7]
Boiling Point 160 °C [B1I51[7]
Density 0.954 g/mL at 25 °C 315171

Refractive Index (n20/D)

1.4482

[5117]

Optical Rotation [a]20/D

-23.5° (c=1 in methanol)

[31051(7]

pKa (Predicted)

12.92 + 0.35

[3]

Water Solubility

Soluble

[1]3]

Vapor Pressure

<1 mmHg at 20 °C

[31051[7]

Flash Point

71 °C (160 °F)

[8](9]

Autoignition Temperature

335 °C (635 °F)

[5117]

Spectroscopic Data

Spectroscopic analysis is fundamental for the identification and characterization of (R)-1-
Amino-2-propanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton (*H) NMR and Carbon-13 (33C) NMR are essential for structural elucidation. While a
specific detailed protocol for (R)-1-Amino-2-propanol is not readily available in the literature, a
general procedure for acquiring NMR spectra of amino alcohols is provided below.

Infrared (IR) Spectroscopy
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IR spectroscopy is used to identify the functional groups present in the molecule. The spectrum
of an amino alcohol will typically show characteristic absorption bands for O-H, N-H, and C-O
stretching vibrations.

Experimental Protocols
Synthesis of Racemic 1-Amino-2-propanol

A common industrial method for synthesizing 1-amino-2-propanol involves the reaction of
propylene oxide with aqueous ammonia.[5] It is important to note that this method produces a
racemic mixture of (R)- and (S)-1-amino-2-propanol. The separation of the enantiomers, a
process known as resolution, is required to obtain pure (R)-1-Amino-2-propanol.

Reaction: Propylene Oxide + Ammonia — 1-Amino-2-propanol

Purification

Purification of (R)-1-Amino-2-propanol is critical to ensure high purity for pharmaceutical and
research applications. Common methods include recrystallization and column chromatography.

Experimental Protocol: Recrystallization

e Solvent Selection: Choose a suitable solvent in which (R)-1-Amino-2-propanol is sparingly
soluble at room temperature but highly soluble at an elevated temperature. A mixture of
ethanol and water can be effective for polar compounds.

o Dissolution: Dissolve the crude solid in a minimal amount of the hot solvent.
» Hot Filtration: If insoluble impurities are present, perform a hot gravity filtration.

o Crystallization: Allow the solution to cool slowly to room temperature, followed by further
cooling in an ice bath to induce crystallization.

« |solation: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent,
and dry under vacuum.

Spectroscopic Analysis

Protocol for NMR Spectroscopy
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e Sample Preparation: Dissolve 5-10 mg of (R)-1-Amino-2-propanol in approximately 0.5-0.7
mL of a suitable deuterated solvent (e.g., CDCls, D20, or DMSO-ds) in an NMR tube.

e Acquisition: Acquire *H and 3C NMR spectra on a spectrometer (e.g., 400 or 500 MHz). For
H NMR, typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds,
and a sufficient number of scans to achieve a good signal-to-noise ratio. For 13C NMR, a
proton-decoupled sequence is typically used.

o Data Processing: Process the raw data by applying Fourier transformation, phase correction,
and baseline correction.

Protocol for IR Spectroscopy

o Sample Preparation: If the sample is a liquid, a thin film can be prepared between two KBr or
NaCl plates. If it is a solid, a KBr pellet can be made by grinding a small amount of the
sample with dry KBr powder and pressing it into a transparent disk.

o Acquisition: Place the sample in the IR spectrometer and record the spectrum over the
desired range (typically 4000-400 cm™1).

e Analysis: Identify the characteristic absorption bands corresponding to the functional groups
(O-H, N-H, C-H, C-0).

Biological Significance and Pathways

(R)-1-Amino-2-propanol is a biologically significant molecule, notably as a precursor in the
biosynthesis of cobalamin (Vitamin B12).[5] In this pathway, the aminopropanol moiety is
derived from L-threonine. The enzyme L-threonine kinase first phosphorylates L-threonine,
which is then decarboxylated to yield (R)-1-amino-2-propanol phosphate. This intermediate is
subsequently incorporated into the structure of cobalamin.

The metabolism of (R)-1-amino-2-propanol involves the enzyme (R)-aminopropanol
dehydrogenase, which oxidizes it to aminoacetone.[5] While some amino acids act as
neurotransmitters, the direct role of (R)-1-Amino-2-propanol as a primary neurotransmitter is
not well-established. However, its structural similarity to other biogenic amines suggests
potential neuromodulatory activity.
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Biosynthesis of the Aminopropanol Moiety of Cobalamin
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Click to download full resolution via product page

Caption: Biosynthesis of the (R)-1-amino-2-propanol moiety of cobalamin.

Safety Information

(R)-1-Amino-2-propanol is classified as a corrosive substance that can cause severe skin
burns and eye damage.[10] It is also a combustible liquid.[10] Appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when
handling this chemical. Work should be conducted in a well-ventilated area, such as a fume
hood. For detailed safety information, refer to the Safety Data Sheet (SDS).

Applications in Drug Development

The chiral nature of (R)-1-Amino-2-propanol makes it a valuable chiral auxiliary and starting
material in the asymmetric synthesis of pharmaceuticals. Its amino and hydroxyl groups
provide versatile handles for chemical modifications, allowing for the construction of complex
molecular architectures with specific stereochemistry, which is often crucial for pharmacological
activity. It is used as an intermediate in the synthesis of various drugs.[5]

This technical guide provides a foundational understanding of the basic properties and
handling of (R)-1-Amino-2-propanol for professionals engaged in scientific research and drug
development. For further detailed information, consulting the referenced literature and safety
data sheets is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209257?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

